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Compound of Interest

Compound Name: 4-Bromophenyl methyl sulfone

Cat. No.: B182524 Get Quote

1-Bromo-4-(methylsulfonyl)benzene, also known as 4-Bromophenyl methyl sulfone, is a

bifunctional aromatic compound featuring both a bromine atom and a methylsulfonyl group. Its

chemical structure makes it a highly valuable intermediate in the synthesis of complex organic

molecules. The presence of the bromine atom facilitates various cross-coupling reactions, such

as Suzuki and Buchwald-Hartwig aminations, while the electron-withdrawing methylsulfonyl

group influences the reactivity of the aromatic ring. These characteristics make it a crucial

building block in the pharmaceutical and agrochemical industries for creating active

pharmaceutical ingredients (APIs) and crop protection agents.[1][2] A thorough understanding

of its physical properties is paramount for its effective use in synthesis, purification, and

formulation. This guide provides a detailed examination of these properties, grounded in

established analytical procedures.

Core Physical and Chemical Properties
The fundamental physical characteristics of 1-bromo-4-(methylsulfonyl)benzene dictate its

behavior in various laboratory and industrial settings. These properties are summarized in the

table below.
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Property Value Source(s)

Molecular Formula C₇H₇BrO₂S [3][4][5]

Molecular Weight 235.1 g/mol [3][4][6]

Appearance
White to light yellow crystalline

solid/powder
[3][7]

Melting Point 103-107 °C (literature value) [3][6][7]

Boiling Point ~275-280 °C [3][7]

Density 1.595 g/cm³ (Predicted) [3]

CAS Number 3466-32-8 [4][5][8]

Molecular Structure and its Influence on Physical
Properties
The physical properties of a compound are a direct consequence of its molecular structure and

the resulting intermolecular forces. 1-Bromo-4-(methylsulfonyl)benzene's structure consists of a

polar methylsulfonyl group (-SO₂CH₃) and a halogenated benzene ring.

Caption: Molecular structure of 1-bromo-4-(methylsulfonyl)benzene.

The highly polar sulfonyl group creates strong dipole-dipole interactions between molecules.

The benzene ring and bromine atom contribute to London dispersion forces. These combined

intermolecular forces are significant, requiring a substantial amount of energy to overcome,

which explains the compound's solid state at room temperature and its relatively high melting

point of 103-107 °C.[3][6][7] The large, non-polar aromatic ring system is the primary reason for

its poor solubility in water.

Solubility Profile
The principle of "like dissolves like" is a cornerstone of predicting solubility.[9] 1-Bromo-4-

(methylsulfonyl)benzene is a polar molecule, yet it possesses significant non-polar character

due to the large bromophenyl group.
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Aqueous Solubility: The compound is generally considered insoluble in water. The polarity of

the methylsulfonyl group is insufficient to overcome the hydrophobicity of the brominated

aromatic ring.

Organic Solubility: It demonstrates good solubility in moderately polar to polar organic

solvents such as dichloromethane, acetone, and ethanol.[3][7] This is because these

solvents can effectively solvate both the polar sulfonyl moiety and the non-polar aromatic

portion of the molecule.

This solubility profile is critical for selecting appropriate solvents for chemical reactions

(ensuring reactants are in the same phase) and for purification processes like recrystallization.

Experimental Protocols for Physical Property
Determination
To ensure scientific integrity, physical properties must be determined through reliable and

reproducible experimental methods. The following protocols are standard procedures in organic

chemistry labs.

Protocol 1: Melting Point Determination
The melting point is a crucial indicator of a compound's purity. Pure crystalline compounds

exhibit a sharp melting point range (typically 0.5-1.0 °C), whereas impurities lead to a

depressed and broader melting range.[10]
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Sample Preparation

Measurement

Result

Crush sample to a fine powder

Tap open end of capillary tube into powder

Invert and tap to pack ~2 mm of sample

Place capillary in heating block (e.g., Mel-Temp)

Heat rapidly to ~15°C below expected MP

Reduce heating rate to 1-2°C per minute

Record T₁: First drop of liquid appears

Record T₂: All solid has melted

Report melting range as T₁ - T₂

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Methodology:

Sample Preparation: Place a small amount of 1-bromo-4-(methylsulfonyl)benzene on a

clean, dry watch glass and crush it into a fine powder using a spatula.[11]

Capillary Loading: Take a glass capillary tube sealed at one end. Press the open end into the

powdered sample until a small amount enters the tube.[12]

Packing: Invert the tube and gently tap it on a hard surface to pack the solid into the sealed

end. The final packed sample height should be approximately 1-2 mm.[11][12]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus (e.g., a Mel-Temp device).

Heating:

Rapid Initial Heating: If the approximate melting point is known (103-107 °C), rapidly heat

the block to about 90 °C.[10]

Slow Final Heating: Decrease the heating rate to a slow and steady 1-2 °C per minute. A

slow rate is critical for an accurate reading, as it allows the temperature of the sample and

the thermometer to equilibrate.

Observation and Recording:

Record the temperature (T₁) at which the first drop of liquid becomes visible.

Record the temperature (T₂) at which the last crystal of the solid melts completely.[13]

Reporting: The melting point is reported as the range from T₁ to T₂. For a pure sample, this

range should be narrow and fall within the literature value of 103-107 °C.

Protocol 2: Solubility Determination
This protocol provides a qualitative assessment of a compound's solubility in a specific solvent.
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Add ~25 mg of solid to a test tube

Add 0.75 mL of solvent in portions

Vigorously shake/stir for 60 seconds

Observe the mixture

Soluble:
Homogeneous solution (clear, one phase)

Complete dissolution

Insoluble:
Solid remains, cloudy, or two phases

No dissolution

Click to download full resolution via product page

Caption: Workflow for Qualitative Solubility Testing.

Methodology:

Sample Preparation: Place approximately 25 mg of 1-bromo-4-(methylsulfonyl)benzene into

a small, clean test tube.[14]

Solvent Addition: Add 0.75 mL of the test solvent (e.g., water, ethanol) to the test tube in

small portions (e.g., 0.25 mL at a time).[14]

Mixing: After each addition, vigorously shake or stir the mixture for at least 60 seconds to

ensure maximum interaction between the solute and solvent.[9]

Observation: Carefully observe the contents of the test tube.
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Soluble: The solid completely dissolves, forming a clear, homogeneous solution with no

visible particles.[9]

Insoluble: The solid does not dissolve, or only a negligible amount does. The mixture may

appear cloudy or have visible solid particles settled at the bottom.[9]

Classification: Classify the compound as "soluble" or "insoluble" in the tested solvent. For

compounds that are only slightly soluble, this can also be noted.

Spectroscopic Data
While not a classical physical property, spectroscopic data is a fundamental characteristic used

for identification. The ¹H Nuclear Magnetic Resonance (NMR) spectrum provides a unique

fingerprint of the molecule's hydrogen environment.

¹H NMR (400 MHz, CDCl₃): δ 7.81 (d, J = 8.4 Hz, 2H), 7.72 (d, J = 8.4 Hz, 2H), 3.05 (s, 3H).

[15]

The two doublets (d) at 7.81 and 7.72 ppm correspond to the four protons on the benzene

ring.

The singlet (s) at 3.05 ppm corresponds to the three protons of the methyl group.

Safety and Handling
A comprehensive understanding of a chemical's properties includes its hazards. 1-Bromo-4-

(methylsulfonyl)benzene is classified as an irritant.

Hazards: Irritating to eyes, respiratory system, and skin. Harmful if swallowed.[3][7]

Precautions: When handling, wear suitable personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat.[3][7] Avoid breathing dust and ensure work is

conducted in a well-ventilated area or fume hood.[7]

Conclusion
The physical properties of 1-bromo-4-(methylsulfonyl)benzene—a white crystalline solid with a

melting point of 103-107 °C and solubility in polar organic solvents—are dictated by its distinct
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molecular structure. The interplay between the polar methylsulfonyl group and the non-polar

bromophenyl ring defines its behavior. A firm grasp of these properties, validated through

standardized experimental protocols, is essential for chemists and researchers to effectively

utilize this versatile compound in the synthesis of pharmaceuticals, agrochemicals, and other

fine chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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